molecular formula C10H4BrF3N2 B8311440 5-Bromo-2-(trifluoromethyl)indole-3-carbonitrile

5-Bromo-2-(trifluoromethyl)indole-3-carbonitrile

Cat. No.: B8311440
M. Wt: 289.05 g/mol
InChI Key: UFKRHNPRTHRMNI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-2-(trifluoromethyl)indole-3-carbonitrile is a useful research compound. Its molecular formula is C10H4BrF3N2 and its molecular weight is 289.05 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H4BrF3N2

Molecular Weight

289.05 g/mol

IUPAC Name

5-bromo-2-(trifluoromethyl)-1H-indole-3-carbonitrile

InChI

InChI=1S/C10H4BrF3N2/c11-5-1-2-8-6(3-5)7(4-15)9(16-8)10(12,13)14/h1-3,16H

InChI Key

UFKRHNPRTHRMNI-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1Br)C(=C(N2)C(F)(F)F)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-cyano-2-(trifluoromethyl)indole (1.05 g, 5.0 mmole) in acetic acid is treated with Br2 (0.6 mL, 6.0 mmole) at room temperature, and stirred until reaction is complete by TLC. The reaction mixture is worked up as described in Example 22 to afford the title product as a white solid after chromatography (silica gel and 4:1 hexanes:ethyl acetate) and crystallization, 0.95 g (65% yield), mp 188°-191.5° C., identified by IR, 1HNMR, 19FNMR and mass spectral analyses.
Quantity
1.05 g
Type
reactant
Reaction Step One
Name
Quantity
0.6 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Yield
65%

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